1-(3-((3-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)-3-methylbut-2-en-1-one

• IUPAC Name: 1-[3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]-3-methylbut-2-en-1-one
• InChI: InChI=1S/C15H21N3O3/c1-11(2)9-13(19)18-8-4-5-12(10-18)21-15-14(20-3)16-6-7-17-15/h6-7,9,12H,4-5,8,10H2,1-3H3
• InChI Key: BNGQZKPBVJJICJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)N1CCCC(C1)OC2=NC=CN=C2OC)C
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol
• CAS No.: 2034450-27-4

Description

1-(3-((3-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)-3-methylbut-2-en-1-one is a useful research compound. Its molecular formula is C15H21N3O3 and its molecular weight is 291.351. The purity is usually 95%.
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Scientific Research Applications

Characterization and Analysis in Complex Matrices

Methoxypyrazines, including derivatives similar to the specified compound, are potent flavor compounds known for their significant roles in food science and aroma analysis. For instance, the structural isomers of dimethyl-substituted methoxypyrazines have been characterized for their importance in off-flavor analysis in wine and food products. Advanced analytical techniques, such as NMR and GC-MS, are employed for the unambiguous identification of these compounds in complex matrices, highlighting their significance in ensuring the quality and sensory attributes of consumables (Slabizki et al., 2014).

Role in Wine Aroma and Viticulture

Methoxypyrazines also play a crucial role in the wine industry, particularly in defining the herbaceous and vegetal notes in certain wine varieties. Research has delved into understanding the biosynthesis of these compounds in grape berries and how viticultural practices can influence their concentrations. Studies have shown that light exposure and crop level can affect the biosynthesis of methoxypyrazines, thereby impacting the sensory profile of wines. This area of research is vital for winemakers aiming to manipulate wine aroma profiles through vineyard management practices (Dunlevy et al., 2013).

Biological Activities and Pharmaceutical Applications

In the pharmaceutical field, compounds structurally related to methoxypyrazines have been investigated for their biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. Novel synthetic derivatives of methoxypyrazines have been explored for their potential as therapeutic agents, demonstrating the broad applicability of these compounds in drug discovery and development. For example, novel pyridine derivatives have shown variable and modest antimicrobial activity, underscoring the potential of methoxypyrazine derivatives in developing new antimicrobial agents (Patel et al., 2011).